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Introduction: Sodium 1-naphthaleneacetate (NAA-Na) is a synthetic auxin analog widely

utilized in agriculture as a plant growth regulator.[1] Its primary functions include stimulating

root formation, controlling fruit set and thinning, preventing premature fruit drop, and promoting

overall plant growth.[2][3] As a water-soluble salt of 1-naphthaleneacetic acid (NAA), it offers

ease of application in various agricultural settings.[1][4] This document provides detailed

application notes and experimental protocols for the field use of NAA-Na, intended for research

and development purposes.

Data Presentation: Quantitative Effects of NAA-Na
Application
The following tables summarize the quantitative effects of NAA-Na on various crops as

reported in scientific studies.

Table 1: Effect of NAA-Na on Growth and Yield of Eggplant (Solanum melongena L.)[5]
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NAA-Na
Concentr
ation
(ppm)

Plant
Height
(cm)

Number
of
Branches

Number
of Fruits
per Plant

Fruit
Weight
(g)

Yield per
Plant (kg)

Yield per
Hectare
(metric
tons)

0 (Control) - - - - - -

40 73.73 9.20 10.11 186.67 1.31 41.9

50 - - - - - -

60 - - - - - -

70 - - - - - -

Data

represents

the

treatment

with the

highest

reported

efficacy.

Table 2: Influence of NAA-Na on Yield Attributes of Rice (Oryza sativa L.)[6]

NAA-Na
Concentration
(ppm)

Number of Tillers
per Plant

Yield per Plant (g)
% Increase in Yield
Over Control

0 (Control) - - -

20 - - -

40 Highest 3.57 67.61

60 - - 17.30

80 - - 55.40

100 - - 0.94
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Table 3: Effect of NAA-Na on Fruit Thinning and Quality of 'Murcott' Mandarin[7]

NAA-Na
Concentration
(ppm)

Application Timing
(Fruit Diameter)

Number of Fruits
per Tree

Fruit Weight (g)

0 (Control) - 845.05 -

200 1 cm - -

200 1.5 cm - -

400 - 660.38 164.38

Data represents the

most effective thinning

treatment and the

highest resulting fruit

weight.

Table 4: Effect of NAA-Na on Rooting of Duranta erecta L. Cuttings[8]

NAA-Na
Concentration
(mM)

Rooting Rate (%)
Average Number of
Roots

Average Root
Length (cm)

0 (Control) - - -

2.5 78 16.8 4.27

Experimental Protocols
Protocol 1: Field Efficacy Trial of NAA-Na for Improved
Growth and Yield
Objective: To determine the optimal concentration of foliar-applied NAA-Na for enhancing the

growth and yield of a target crop.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.researchgate.net/publication/395205726_Efficiency_of_Fruit_Thinning_Using_Naphthalene_Acetic_Acid_in_Murcott_Mandarin_Trees
https://www.researchgate.net/publication/346071360_Influence_of_NAA_on_root_promotion_in_vegetative_propagation_of_Duranta_erecta_L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium 1-naphthaleneacetate (NAA-Na) of known purity.

Target crop seedlings or established plants.

Randomized complete block design (RCBD) field plot.[5]

Knapsack sprayer or similar application equipment.

Standard agronomic inputs for the target crop.

Data collection tools (e.g., measuring tape, scales, data sheets).

Methodology:

Experimental Design:

Establish a field trial using a Randomized Complete Block Design (RCBD) with a minimum

of three replications.[5]

Define treatment plots of a suitable size, ensuring a buffer zone of at least 1 meter

between plots to prevent spray drift.

Treatments should include a negative control (no NAA-Na application) and a range of

NAA-Na concentrations (e.g., 20, 40, 60, 80 ppm).[9]

Treatment Preparation and Application:

Prepare stock solutions of NAA-Na. Due to its solubility in water, NAA-Na can be directly

dissolved to the desired concentration.[1]

For a 100 ppm stock solution, dissolve 100 mg of NAA-Na in 1 liter of distilled water.

Prepare working solutions for each treatment by diluting the stock solution. For example,

to make a 20 ppm solution, dilute 200 ml of the 100 ppm stock solution to 1 liter with

water.

Apply the treatments as a foliar spray at the appropriate growth stage, as determined by

the research objective (e.g., 50% flowering and 20 days after the first application for
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eggplant).[5] Ensure thorough coverage of the foliage.

Data Collection:

At predetermined intervals and at harvest, collect data on relevant parameters. These may

include:

Growth parameters: Plant height, number of branches, leaf area.[5]

Yield components: Number of fruits per plant, fruit weight, fruit dimensions.[5][9]

Overall yield: Yield per plant and calculated yield per hectare.[5][9]

Statistical Analysis:

Analyze the collected data using appropriate statistical methods for an RCBD, such as

Analysis of Variance (ANOVA), to determine the significance of treatment effects.

Protocol 2: Evaluation of NAA-Na as a Rooting Agent for
Cuttings
Objective: To assess the efficacy of different concentrations of NAA-Na in promoting

adventitious root formation in stem cuttings.

Materials:

Sodium 1-naphthaleneacetate (NAA-Na).

Healthy, uniform stem cuttings of the target plant species.

Rooting medium (e.g., peat moss, perlite, vermiculite).[8]

Planting trays or pots.

Controlled environment for rooting (e.g., greenhouse with misting system).

Methodology:

Cutting Preparation:
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Collect uniform stem cuttings from healthy mother plants. The type of cutting (softwood,

semi-hardwood, hardwood) will depend on the plant species.

Prepare the cuttings to a standard length (e.g., 15 cm), ensuring each has at least two to

three nodes.[10]

Treatment Application:

Prepare a range of NAA-Na solutions (e.g., 0.5, 1.0, 1.5, 2.0, 2.5, 3.0 mM).[8] A control

treatment with distilled water should be included.

Apply the NAA-Na solution to the basal end of the cuttings using one of the following

methods:

Soaking Method: Soak the basal 2-3 cm of the cuttings in the NAA-Na solution for a

specified duration (e.g., 2 hours).[11]

Quick Dip Method: Dissolve NAA-Na in 50% alcohol to a higher concentration (e.g.,

500-10,000 ppm) and dip the basal end of the cuttings for 4-5 seconds.

Powder Method: Mix NAA-Na with a carrier like talcum powder and dip the moistened

basal end of the cuttings into the powder.

Planting and Incubation:

Insert the treated cuttings into the rooting medium in planting trays.

Place the trays in a suitable environment with high humidity and controlled temperature to

facilitate rooting.[8]

Data Collection and Analysis:

After a predetermined period, carefully remove the cuttings from the medium and assess:

Rooting percentage: The proportion of cuttings that have formed roots.[11]

Number of roots per cutting.[11]
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Average root length.[11]

Analyze the data statistically to determine the most effective NAA-Na concentration for

rooting.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Sodium naphthalene-1-acetate-Plant Growth Regulators-Adjuvants & Pesticides-
Shanghai Profirst Co., Ltd. [profirst.cn]

3. Federal Register :: 1-Naphthaleneacetic acid; Pesticide Tolerances [federalregister.gov]

4. What is the difference between Î±-Naphthaleneacetic acid and sodium naphthalene
acetate? [agriplantgrowth.com]

5. kujnsr.com [kujnsr.com]

6. banglajol.info [banglajol.info]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. thepharmajournal.com [thepharmajournal.com]

10. ROOTING CUTTINGS OF TROPICAL TREES [fao.org]

11. cabidigitallibrary.org [cabidigitallibrary.org]

To cite this document: BenchChem. [Field Application of Sodium 1-Naphthaleneacetate in
Agriculture: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15552594#field-application-methods-for-sodium-
1-naphthaleneacetate-in-agriculture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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